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Compound of Interest

Compound Name: Einecs 249-472-1
CAS No.: 29147-50-0
Cat. No.: B6595460
Get Quote
. J

Executive Summary & Immediate Action

Doxorubicin is a potent DNA intercalator and Topoisomerase Il inhibitor. It is mutagenic,
carcinogenic, and teratogenic. Improper disposal poses severe long-term biological risks.

The Golden Rule of Deactivation:

“If it is RED, it is DEADLY. If it turns COLORLESS, it is DEACTIVATED." Note: This visual

indicator is specific to Doxorubicin's anthraquinone chromophore.

Quick Reference: Waste Stream Decision Matrix
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Waste Type Definition Disposal Stream Container Color

Empty vials (<3% vol), Incineration (Medical
Trace Waste ) Yellow
gloves, gowns, tubing.  Waste)

Unused stock, spills,

o RCRA Hazardous
Bulk Waste gross contamination Black
Waste (U059)
(>3%).
Needles, broken glass )
Sharps ) ] Cytotoxic Sharps Yellow/Red (Labeled)
with residue.

Scientific Integrity: Mechanism of Toxicity &
Deactivation

To trust the protocol, you must understand the mechanism.

» Toxicity: Doxorubicin functions by intercalating between DNA base pairs and inhibiting
Topoisomerase I, leading to double-strand breaks. This stability is what makes it an effective
drug but also a persistent environmental hazard.

» Deactivation Logic: Simple dilution is ineffective. You must chemically destroy the
anthraquinone ring structure.

o The Oxidative Solution: Sodium Hypochlorite (Bleach) acts as a strong oxidizer. However,
standard household bleach (5.25%) alone may be slow. The addition of Sodium Hydroxide
(NaOH) or the use of high-concentration hypochlorite (10%) catalyzes the oxidative cleavage
of the ring system, rendering the molecule non-intercalating and chemically inert.

Detailed Deactivation Protocol (Spill & Bulk Liquid)

Scope: This protocol is for deactivating liquid spills or small volumes of stock solution prior to
solidification/disposal.

Reagents Required[1][2][3][4]

e Sodium Hypochlorite (NaOCI): >5% active chlorine (Standard Bleach) or 10% (Industrial).
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e Sodium Hydroxide (NaOH): 1M solution (optional but recommended for faster reaction).

e Absorbent Materials: Chemo-rated pads (polypropylene).

Step-by-Step Workflow

 Isolate & Protect:

o Evacuate non-essential personnel.[1][2]

o Don PPE: Double nitrile gloves, chemo-gown, N95/P100 respirator, and goggles.
o Containment:

o Place absorbent pads over the spill to prevent spreading.[3] Do not wipe yet.
o Chemical Deactivation (The "Self-Validating" Step):

o Gently pour 10% Sodium Hypochlorite (or 5% Bleach + 1M NaOH) over the absorbent
pads.

o Wait Time: Allow contact for 30 minutes.

o Validation: Observe the color change. The characteristic red/orange color of Doxorubicin
must fade to a pale yellow or colorless solution.

o Critical Check: If red color persists, add more oxidant and extend contact time.
e Cleanup:

o Collect all pads and debris into a Black RCRA Hazardous Waste bag.

o Clean the surface with detergent and water to remove bleach residue (prevents corrosion).
» Final Disposal:

o Seal the bag.[1] Label as "Hazardous Waste - Doxorubicin (U059) - Debris".

Visualizations
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Diagram 1: Waste Segregation Logic

This decision tree ensures compliance with EPA/RCRA regulations, preventing costly fines.

Waste Item Generated

:

Is it a Sharp?
(Needle, Glass)

No S
Volume of Residue? Chemo Sharps Container

Empty / Trace \Significant Amount

Trace Waste Bulk Waste
(<3% Volume / Empty) (>3% Volume / Spills)

Yellow Bin Black Bin
(Trace Chemo Incineration) (RCRA Hazardous U059)

Click to download full resolution via product page

Caption: Logic flow for segregating Doxorubicin waste into Trace (Yellow) vs. Bulk (Black)
streams to ensure RCRA compliance.

Diagram 2: Chemical Deactivation Pathway

This illustrates the mechanism and visual validation of the safety protocol.
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Doxorubicin

(Active/Toxic) + Visual: RED
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(Oxidizing Agent) (Anthraquinone Ring Break) (Inactive) Visual: COLORLESS

Click to download full resolution via product page

Caption: The chemical pathway shows the transition from active (Red) to inactive (Colorless)

states via oxidative cleavage.

Regulatory & Compliance Data

Physical & Chemical Properties

Property Data Relevance
CAS Number 25316-40-9 Identifier
US EPA Hazardous Waste
RCRA Code U059 o
Listing
Red-Orange Crystalline ] S
Appearance Visual contamination indicator
Powder
- ) Spreads easily in wet
Solubility Soluble in water, methanol )
environments
- - ) ) Alkaline hydrolysis is the
Stability Sensitive to light and alkalis

disposal method

Regulatory Framework[1][5][7][8]

o EPA RCRA: Doxorubicin is a U-listed waste (U059). This means unused commercial
chemical products (e.g., expired vials) are acutely hazardous.

e Trace vs. Bulk:
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o Trace: Defined as "RCRA Empty" (<3% by weight). Can often be managed as "regulated
medical waste" (incineration).

o Bulk: Any volume >3%, or spill cleanup materials. Must be manifested as Hazardous
Chemical Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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